Cas no 71593-09-4 (Abruchinon B (3S))

• Product Name: Abruchinon B (3S)
• CAS No: 71593-09-4
• MF: C₂₀H₂₂O₈
• MW: 390.383886814117
• CID: 2069431
• PubChem ID: 3009614
• Update Time: 2025-04-21

Abruchinon B (3S) Chemical and Physical Properties

Names and Identifiers

• Abruchinon B (3S)
• Abruquinone B
• 2,3-dimethoxy-5-[(3S)-6,7,8-trimethoxychroman-3-yl]-1,4-benzoquinone
• DTXSID80904835
• 71593-09-4
• 2,5-Cyclohexadiene-1,4-dione, 5-[(3S)-3,4-dihydro-6,7,8-trimethoxy-2H-1-benzopyran-3-yl]-2,3-dimethoxy-
• CHEMBL1172215
• 6,7,8,3',4'-Pentamethoxyisoflavanquinone
• 2,3-dimethoxy-5-((3S)-6,7,8-trimethoxy-3,4-dihydro-2H-chromen-3-yl)cyclohexa-2,5-diene-1,4-dione
• 2,3-dimethoxy-5-[(3S)-6,7,8-trimethoxy-3,4-dihydro-2H-chromen-3-yl]cyclohexa-2,5-diene-1,4-dione
• DTXCID001333951

• Inchi： 1S/C20H22O8/c1-23-14-7-10-6-11(9-28-16(10)20(27-5)18(14)25-3)12-8-13(21)17(24-2)19(26-4)15(12)22/h7-8,11H,6,9H2,1-5H3/t11-/m1/s1
• InChI Key： TZOHVRDKXUMVIU-LLVKDONJSA-N
• SMILES： O1C2C(=C(C(=CC=2C[C@@H](C2=CC(C(=C(C2=O)OC)OC)=O)C1)OC)OC)OC

Computed Properties

• Exact Mass: 390.13146766g/mol
• Monoisotopic Mass: 390.13146766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 89.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavanquinones